2-[4-[4-ethoxy-3-(hydroxymethyl)benzyl]-1-(2-methylbenzyl)-2-piperazinyl]ethanol

• IUPAC Name: 2-[4-[[4-ethoxy-3-(hydroxymethyl)phenyl]methyl]-1-[(2-methylphenyl)methyl]piperazin-2-yl]ethanol
• InChI: InChI=1S/C24H34N2O3/c1-3-29-24-9-8-20(14-22(24)18-28)15-25-11-12-26(23(17-25)10-13-27)16-21-7-5-4-6-19(21)2/h4-9,14,23,27-28H,3,10-13,15-18H2,1-2H3
• InChI Key: SBCZCNHVGUKAAD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)CN2CCN(C(C2)CCO)CC3=CC=CC=C3C)CO
• Molecular Formula: C24H34N2O3
• Molecular Weight: 398.5 g/mol

Description

The compound 2-[4-[4-ethoxy-3-(hydroxymethyl)benzyl]-1-(2-methylbenzyl)-2-piperazinyl]ethanol, also known as EHEB, is a synthetic compound that has been used in scientific research for its potential therapeutic effects.

Mechanism of Action

The exact mechanism of action of 2-[4-[4-ethoxy-3-(hydroxymethyl)benzyl]-1-(2-methylbenzyl)-2-piperazinyl]ethanol is not fully understood, but it is believed to act as a partial agonist at the dopamine D2 receptor and as an antagonist at the serotonin 5-HT2A receptor. It has also been shown to modulate the activity of the N-methyl-D-aspartate (NMDA) receptor, which is involved in learning and memory.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in animal models. It has been shown to increase dopamine and serotonin levels in the brain, which may contribute to its therapeutic effects. This compound has also been shown to decrease the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the stress response.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[4-[4-ethoxy-3-(hydroxymethyl)benzyl]-1-(2-methylbenzyl)-2-piperazinyl]ethanol in lab experiments is its high potency and selectivity for the dopamine D2 receptor. However, one limitation is that its effects may vary depending on the animal model used and the specific experimental conditions.

Future Directions

There are several future directions for the study of 2-[4-[4-ethoxy-3-(hydroxymethyl)benzyl]-1-(2-methylbenzyl)-2-piperazinyl]ethanol. One direction is to further investigate its potential therapeutic effects in humans, particularly in the treatment of psychiatric disorders such as schizophrenia and depression. Another direction is to explore its potential use in the treatment of drug addiction. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on various neurotransmitter systems in the brain.
Conclusion:
In conclusion, this compound is a synthetic compound that has been studied for its potential therapeutic effects in various scientific research studies. Its mechanism of action is not fully understood, but it is believed to act as a partial agonist at the dopamine D2 receptor and as an antagonist at the serotonin 5-HT2A receptor. This compound has been shown to have antipsychotic, anxiolytic, and antidepressant effects in animal models, and it may have potential use in the treatment of drug addiction. Further research is needed to fully understand the therapeutic potential of this compound and its mechanism of action.

Synthesis Methods

2-[4-[4-ethoxy-3-(hydroxymethyl)benzyl]-1-(2-methylbenzyl)-2-piperazinyl]ethanol can be synthesized through a multistep process that involves the reaction of various chemical compounds. The synthesis process involves the use of reagents such as ethyl 4-(4-formyl-3-methoxyphenyl)butanoate, 4-bromo-2-methylbenzylamine, and 3-(chloromethyl)phenol. The final product is purified through recrystallization and characterized through various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

Scientific Research Applications

2-[4-[4-ethoxy-3-(hydroxymethyl)benzyl]-1-(2-methylbenzyl)-2-piperazinyl]ethanol has been studied for its potential therapeutic effects in various scientific research studies. It has been shown to have antipsychotic, anxiolytic, and antidepressant effects in animal models. This compound has also been studied for its potential use in the treatment of drug addiction, as it has been shown to reduce drug-seeking behavior in rats.